5-(3-ethoxy-4-hydroxybenzylidene)-3-(3-methoxypropyl)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[(3-ethoxy-4-hydroxyphenyl)methylidene]-3-(3-methoxypropyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C16H19NO4S2/c1-3-21-13-9-11(5-6-12(13)18)10-14-15(19)17(16(22)23-14)7-4-8-20-2/h5-6,9-10,18H,3-4,7-8H2,1-2H3/b14-10-
• InChI Key: VSVAKYQORBGFCH-UVTDQMKNSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)N(C(=S)S2)CCCOC)O
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C\2/C(=O)N(C(=S)S2)CCCOC)O
• Molecular Formula: C16H19NO4S2
• Molecular Weight: 353.5 g/mol

Description

Synthesis Analysis

The synthesis of thiazolidinone derivatives, including compounds similar to the one , typically involves the condensation of rhodanine with aldehydes in the presence of ethanol or other solvents. A specific example is the preparation of 3-{4-[2-methyl-4-(4-methoxybenzylidene)-5-oxo-imidazol- 1-yl]phenyl}-2- (substituted phenyl)-1,3-thiazolidin- 4-one through refluxation of precursor compounds with thioglycolic acid and anhydrous zinc chloride in ethanol, showcasing the synthetic route's versatility and the structural diversity it affords (Patel et al., 2010).

Molecular Structure Analysis

The molecular structure of thiazolidinone derivatives has been extensively studied, revealing insights into their conformational dynamics and stabilization mechanisms. For example, research on (Z)-5-arylmethylene-2-thioxothiazolidin-4-ones has shown that these compounds form hydrogen-bonded dimers, chains of rings, and complex sheets, facilitated by a wide C-C-C angle at the methine carbon, which links the two rings. This structural arrangement underpins the compounds' stability and reactivity (Delgado et al., 2005).

Chemical Reactions and Properties

The chemical reactivity of thiazolidinone derivatives is influenced by their molecular structure. The presence of both electron-rich and electron-deficient sites within these molecules allows for a variety of chemical transformations. For instance, the thioxo and thiazolidinone moieties can undergo nucleophilic attacks, enabling the synthesis of novel biologically relevant molecules through reactions such as hetero-Diels–Alder reactions, as demonstrated in the synthesis of thiopyrano[2,3-d]thiazole derivatives (Atamanyuk et al., 2014).

Scientific Research Applications

Synthesis and Characterization

• A study by Khalifa et al. (2015) involved the synthesis of new S-alkylated and Mannich bases carrying a 2-thioxoimidazolidin-4-one moiety. This research is relevant to understanding the chemical properties and potential applications of compounds like 5-(3-ethoxy-4-hydroxybenzylidene)-3-(3-methoxypropyl)-2-thioxo-1,3-thiazolidin-4-one (Khalifa, Al-Omar, Mohamed, & El-serwy, 2015).

Supramolecular Structures

• Delgado et al. (2005) analyzed the supramolecular structures of four 5-arylmethylene-2-thioxothiazolidin-4-ones. This study provides insights into the molecular configurations that can be useful for understanding the applications of 5-(3-ethoxy-4-hydroxybenzylidene)-3-(3-methoxypropyl)-2-thioxo-1,3-thiazolidin-4-one in different fields (Delgado, Quiroga, Cobo, Low, & Glidewell, 2005).

Antimicrobial and Anticancer Properties

• Sherif et al. (2013) focused on the synthesis and characterization of thiazole and 2-thioxoimidazolidinone derivatives, assessing their antimicrobial and anticancer properties. Such studies are crucial for developing new therapeutic agents and exploring the broader applications of compounds related to 5-(3-ethoxy-4-hydroxybenzylidene)-3-(3-methoxypropyl)-2-thioxo-1,3-thiazolidin-4-one (Sherif, Eldeen, & Helal, 2013).

Synthesis and Molecular Structure Investigation

• A research by Benhalima et al. (2011) reported the synthesis and molecular structure investigation of a similar compound, which helps in understanding the molecular dynamics and potential applications of 5-(3-ethoxy-4-hydroxybenzylidene)-3-(3-methoxypropyl)-2-thioxo-1,3-thiazolidin-4-one (Benhalima, Toubal, Chouaih, Chita, Maggi, Djafri, & Hamzaoui, 2011).